Cas no 1462994-43-9 (5-carbamoyl-2,3-dimethylbenzene-1-sulfonyl chloride)

• Product Name: 5-carbamoyl-2,3-dimethylbenzene-1-sulfonyl chloride
• CAS No: 1462994-43-9
• MF: C₉H₁₀ClNO₃S
• MW: 247.698600292206
• MDL: MFCD21224333
• CID: 4601320
• PubChem ID: 65368231
• Update Time: 2025-10-22

5-carbamoyl-2,3-dimethylbenzene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-carbamoyl-2,3-dimethylbenzene-1-sulfonyl chloride

• MDL： MFCD21224333
• Inchi： 1S/C9H10ClNO3S/c1-5-3-7(9(11)12)4-8(6(5)2)15(10,13)14/h3-4H,1-2H3,(H2,11,12)
• InChI Key： FNZOHNQRJVUDKZ-UHFFFAOYSA-N
• SMILES： C1(S(Cl)(=O)=O)=CC(C(N)=O)=CC(C)=C1C

Additional information on 5-carbamoyl-2,3-dimethylbenzene-1-sulfonyl chloride

5-Carbamoyl-2,3-Dimethylbenzene-1-Sulfonyl Chloride: A Comprehensive Overview

5-Carbamoyl-2,3-Dimethylbenzene-1-Sulfonyl Chloride, also known by its CAS number 1462994-43-9, is a significant compound in the field of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in various industries. Recent studies have highlighted its role in the synthesis of advanced materials and its influence on chemical reactivity.

The molecular structure of 5-Carbamoyl-2,3-Dimethylbenzene-1-Sulfonyl Chloride is characterized by a benzene ring with substituents at positions 1, 2, 3, and 5. The sulfonyl chloride group at position 1 introduces strong electron-withdrawing effects, significantly influencing the compound's chemical behavior. The carbamoyl group at position 5 adds to the compound's functionality, making it a versatile building block in organic synthesis.

Recent research has focused on the synthesis and characterization of this compound. Scientists have explored various methods to optimize its production, including catalytic processes and green chemistry approaches. These advancements have not only improved yield but also reduced environmental impact, aligning with current sustainability goals in the chemical industry.

In terms of applications, 5-Carbamoyl-2,3-Dimethylbenzene-1-Sulfonyl Chloride has shown promise in the development of high-performance polymers and coatings. Its ability to form stable bonds under specific conditions makes it ideal for use in adhesives and sealants. Additionally, its role as an intermediate in pharmaceutical synthesis has been explored, with studies indicating potential bioavailability enhancing properties.

The compound's reactivity is another area of interest for researchers. Its sulfonyl chloride group reacts readily with nucleophiles, making it a valuable reagent in substitution reactions. Recent experiments have demonstrated its effectiveness in synthesizing sulfonamides, which are crucial components in drug design.

Safety considerations are paramount when handling 5-Carbamoyl-2,3-Dimethylbenzene-1-Sulfonyl Chloride. Proper storage and handling procedures are essential to mitigate risks associated with exposure. Researchers emphasize the importance of using appropriate personal protective equipment and maintaining controlled environments during synthesis and application processes.

In conclusion, 5-Carbamoyl-2,3-Dimethylbenzene-1-Sulfonyl Chloride (CAS No: 1462994-43-9) stands out as a critical compound with diverse applications across multiple disciplines. Ongoing research continues to uncover new potential uses and improvements in its synthesis and application methods.